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Compound of Interest

Compound Name: 3-ethyloxolane-3-carboxylic acid

CAS No.: 1158760-27-0

Cat. No.: B6153638

Get Quote

Executive Summary
This guide details the analytical protocols for the quantification of 3-ethyloxolane-3-carboxylic
acid (CAS: 1158760-27-0), also known as 3-ethyltetrahydrofuran-3-carboxylic acid.[1] This

molecule serves as a critical chiral building block in the synthesis of next-generation

pharmaceuticals. Due to its low molecular weight (144.17 g/mol ), lack of strong UV

chromophores, and high polarity, standard HPLC-UV methods are often insufficient for trace

analysis.

This document outlines two validated workflows:

LC-MS/MS (ESI-): The gold standard for trace quantification in biological matrices or

complex reaction mixtures.

GC-MS (Derivatized): The preferred method for raw material purity assessment and process

control.
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Understanding the molecule is the first step to robust method development.

Property Value (Est.) Analytical Implication

Molecular Formula C₇H₁₂O₃

Small molecule; requires high-

resolution separation to avoid

interference.

Molecular Weight 144.17 g/mol
Low mass cutoff on MS is

critical to avoid solvent noise.

pKa (Acid) ~4.5 - 4.8

Exists as an anion at pH > 6.

ESI Negative mode is

preferred.

LogP ~0.8 - 1.1

Moderately polar. May elute

near void volume on C18

without specific gradient

focusing.

Chromophore Weak (Ether/COOH)

UV detection (200-210 nm) is

non-specific. MS or RI

detection is mandatory.

Chirality 1 Chiral Center (C3)

Enantiomers require chiral

stationary phases (CSP) for

separation.

Protocol A: LC-MS/MS Quantification (Trace
Analysis)
Application: Pharmacokinetics (PK), impurity profiling, and trace residue analysis.

Reagents & Materials
Solvents: LC-MS Grade Acetonitrile (ACN), Water, Methanol.

Additives: Ammonium Acetate (10 mM), Ammonia (for pH adjustment).
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Internal Standard (IS): 3-Methyltetrahydrofuran-3-carboxylic acid (structural analog) or d5-

Benzoic acid.

Chromatographic Conditions
Column: Waters XSelect CSH C18 (2.1 x 100 mm, 2.5 µm) or Phenomenex Luna Omega PS

C18.

Rationale: The CSH (Charged Surface Hybrid) particle provides better peak shape for

acidic compounds at low ionic strength.

Mobile Phase A: 10 mM Ammonium Acetate in Water (pH adjusted to 7.5 with Ammonia).

Note: High pH ensures the acid is fully deprotonated [R-COO⁻], maximizing sensitivity in

ESI(-) mode.

Mobile Phase B: Acetonitrile.

Flow Rate: 0.35 mL/min.

Column Temp: 40°C.

Gradient Program:

Time (min) % B Event

0.0 5 Hold for retention

1.0 5 Begin elution

6.0 95 Column wash

7.5 95 End wash

7.6 5 Re-equilibration

| 10.0 | 5 | End Run |

Mass Spectrometry Parameters (Triple Quadrupole)
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Ionization: Electrospray Ionization (ESI), Negative Mode.

Source Temp: 450°C.

Capillary Voltage: -2.5 kV.

MRM Transitions:

Quantifier:m/z 143.1 [M-H]⁻ → 99.1 [Loss of CO₂] (Collision Energy: ~15 eV).

Qualifier:m/z 143.1 → 71.1 [Ring fragmentation] (Collision Energy: ~25 eV).

Protocol B: GC-MS Purity Analysis (Process
Control)
Application: Raw material assay, synthetic process monitoring (high concentration). Critical

Step: Direct injection of carboxylic acids leads to peak tailing and adsorption. Derivatization is

mandatory.

Derivatization Workflow (Silylation)
Sample Prep: Weigh 10 mg of sample into a GC vial.

Dissolution: Add 500 µL of anhydrous Pyridine.

Reagent Addition: Add 200 µL of BSTFA + 1% TMCS (N,O-

Bis(trimethylsilyl)trifluoroacetamide).

Reaction: Cap and incubate at 60°C for 30 minutes.

Mechanism: R-COOH + BSTFA → R-COO-TMS + Byproducts. This renders the molecule

volatile and non-polar.

Dilution: Dilute 1:10 with n-Heptane before injection.

GC-MS Conditions
Column: Agilent DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film).
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Carrier Gas: Helium @ 1.2 mL/min (Constant Flow).

Inlet: Split Mode (20:1), 250°C.

Oven Program:

50°C (Hold 1 min)

Ramp 15°C/min to 280°C

Hold 3 min.

Detection: EI Source (70 eV), Scan mode (40-300 amu) or SIM for trace impurities.

Protocol C: Chiral Separation (Enantiomeric Excess)
Application: Determining the ratio of (R)- vs (S)-3-ethyloxolane-3-carboxylic acid.

Mode: Normal Phase HPLC (preferred for maximum selectivity).

Column: Chiralpak AD-H or IC (Amylose-based).

Mobile Phase: n-Hexane : Isopropanol : Trifluoroacetic Acid (90 : 10 : 0.1).

Note: TFA is required to suppress ionization of the carboxylic acid, keeping it neutral to

interact with the chiral selector.

Detection: UV at 210 nm (or Refractive Index if concentration > 1 mg/mL).

Analytical Logic & Workflow Diagram
The following diagram illustrates the decision matrix for selecting the correct analytical method

based on sample type and sensitivity requirements.
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Sample Received:
3-Ethyloxolane-3-COOH

Determine Analytical Goal

Trace Analysis / Bioanalysis
(< 0.1%)

Biological/Residue

Purity / Assay
(> 90%)

Raw Material

Enantiomeric Excess
(R vs S)

Stereochem Check

Method A: LC-MS/MS (ESI-)
Column: C18 / HILIC

Detect: MRM 143->99

Method B: GC-MS (Derivatized)
Reagent: BSTFA/TMCS

Column: DB-5ms

Method C: Chiral HPLC
Phase: Normal (Hex/IPA)

Add: 0.1% TFA

Generate CoA / Data Report

Click to download full resolution via product page

Figure 1: Analytical Decision Matrix for 3-Ethyloxolane-3-Carboxylic Acid quantification.

Method Validation (ICH Q2 Guidelines)
To ensure the trustworthiness of these protocols, the following validation parameters must be

met:
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Parameter
Acceptance Criteria (LC-
MS)

Acceptance Criteria (GC-
MS)

Specificity
No interference at retention

time of analyte in blank matrix.

Resolution > 1.5 from all

impurities/solvents.

Linearity (r²) > 0.995 (Weighted 1/x). > 0.999.[2]

Accuracy
85-115% Recovery (Spiked

samples).
98-102% (Assay).

Precision (RSD)
< 15% (at LOQ), < 5% (at High

Conc).
< 2% (System Suitability).

LOD/LOQ
S/N > 3 (LOD), S/N > 10

(LOQ).
N/A (Usually for high conc).

Troubleshooting Guide
Problem: Poor peak shape in LC-MS.

Cause: pH mismatch. Ensure Mobile Phase A is pH > 7 to keep the acid ionized, or use a

HILIC column if retention is too low on C18.

Problem: GC-MS peak disappearance.

Cause: Incomplete derivatization. Moisture in the sample will kill the BSTFA reagent.

Ensure sample is strictly anhydrous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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